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Compound of Interest

Compound Name: 3-(Cyclohexylmethoxy)azetidine

Cat. No.: B13299898

Get Quote

Executive Summary & Chemical Identity
3-(Cyclohexylmethoxy)azetidine (CAS: 1344201-36-0) is a functionalized azetidine widely

used as a building block in drug discovery for its ability to modulate metabolic stability and

lipophilicity.

Disposal of this compound requires strict adherence to protocols designed for strained nitrogen

heterocycles. Unlike standard organic amines, the azetidine ring possesses significant ring-

strain energy (~26 kcal/mol), making it susceptible to exothermic ring-opening reactions in the

presence of nucleophiles or acids [1]. Furthermore, the cyclohexylmethoxy ether linkage

introduces potential (albeit low) peroxide formation risks during prolonged storage.

Immediate Action Required: Treat all waste streams containing this compound as Hazardous

(RCRA Regulated). Do not dispose of down drains or in general refuse.[1]
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Property Data / Classification

CAS Number
1344201-36-0 (Free Base) / 2995291-52-4 (HCl

Salt)

Molecular Formula

Molecular Weight 169.27 g/mol

Physical State Liquid (typically) or low-melting solid

Primary Hazards
Corrosive (Skin Corr.[1][2][3][4] 1B), Flammable

(Cat 3/4), Irritant

RCRA Waste Codes D001 (Ignitable), D002 (Corrosive)

Hazard Assessment & Segregation Strategy
The "Strained Ring" Risk
The primary operational risk during disposal is the azetidine ring strain.

Incompatibility: Strong acids (HCl,

) can trigger rapid, exothermic ring-opening hydrolysis.

Protocol:NEVER add 3-(Cyclohexylmethoxy)azetidine directly to acidic waste streams

(e.g., "Acid Waste" carboys). It must be segregated into Basic/Organic or General Organic

streams.

Peroxide Potential
The cyclohexylmethoxy moiety is a secondary alkyl ether. While less prone to peroxidation than

isopropyl ethers, it requires verification before disposal if the container is old or has

compromised seals.

Test: Use Quantofix® Peroxide 100 test strips on any container older than 12 months.

Action: If peroxides >100 ppm, contact EHS for stabilization (e.g., ferrous sulfate reduction)

before moving the container.
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Step-by-Step Disposal Protocol
Phase 1: Waste Characterization & Pre-Treatment
Before moving the vessel, determine the state of the material.

Pure Substance (Expired/Unused):

Do not bulk. Keep in the original vial if possible.

Tighten the cap and tape it securely with electrical tape.

Place the vial in a clear polyethylene bag (secondary containment).

Reaction Mixtures (In Solution):

Ensure the pH is > 8. If the reaction was acidic, neutralize carefully with saturated sodium

bicarbonate (

) before transferring to the waste container.

Solvent Compatibility: Compatible with DCM, Ethyl Acetate, Methanol, and DMSO waste

streams.

Phase 2: Packaging & Labeling
Follow strict "Lab Pack" procedures for pure substances to minimize handling risks.

Container: High-Density Polyethylene (HDPE) or Amber Glass. Avoid metal containers due

to potential amine corrosion.

Labeling:

Must Read: "HAZARDOUS WASTE"

Constituents: "3-(Cyclohexylmethoxy)azetidine, [Solvent Name]"

Hazard Checkboxes: [x] Flammable, [x] Corrosive, [x] Toxic.[1][4][5]
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Phase 3: The Triple-Rinse Procedure (Empty Containers)
Empty bottles are still considered hazardous until legally "RCRA Empty" [2].

Rinse 1: Add solvent (Acetone or Methanol) ~10% of volume. Shake well. Decant into

Hazardous Waste.

Rinse 2: Repeat. Decant into Hazardous Waste.

Rinse 3: Repeat. Decant into Hazardous Waste.

Final Step: Deface the label. Mark as "Triple Rinsed - Non-Hazardous" and dispose of glass

in the broken glass bin (or recycle per institutional policy).

Decision Logic & Workflow
The following diagram illustrates the critical decision-making process to ensure safety and

compliance.
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Start: Waste Generation

Is the material Pure or in Solution?

Pure Substance
(Solid/Oil)

Reaction Mixture
(Solution)

Container > 1 Year Old?

Is pH < 7?

Neutralize with NaHCO3
to pH > 8

Yes (Risk of Ring Opening)

Segregate Stream:
Basic/Organic Waste

No

Bulk into HDPE Waste Carboy
(No Strong Acids!)

Test for Peroxides

Yes

Lab Pack:
Original Vial + 2° Containment

No

Contact EHS for
Stabilization

>100 ppm Negative

Schedule EHS Pickup

Click to download full resolution via product page
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Caption: Operational decision tree for segregating and packaging 3-
(Cyclohexylmethoxy)azetidine waste.

Emergency Response
In case of Spills:

Evacuate: Remove ignition sources immediately.

PPE: Wear nitrile gloves (double gloved), lab coat, and safety goggles.

Absorb: Use a non-acidic absorbent (e.g., vermiculite, sand, or solusorb). Do not use paper

towels if the bulk liquid is concentrated (exotherm risk).

Clean: Wipe area with dilute soap/water. Dispose of all cleanup materials as hazardous

waste.

Exposure:

Skin: Wash with soap and water for 15 minutes. Azetidines can penetrate skin; seek medical

attention if irritation persists.

Eyes: Flush for 15 minutes. Immediate medical attention required (corrosive risk).[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pdf.benchchem.com [pdf.benchchem.com]

2. 3-(Cyclopropylmethoxy)azetidine hydrochloride | C7H14ClNO | CID 74889677 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. CompTox Chemicals Dashboard [comptox.epa.gov]

4. tcichemicals.com [tcichemicals.com]

5. epa.gov [epa.gov]

To cite this document: BenchChem. [Safe Disposal of 3-(Cyclohexylmethoxy)azetidine:
Operational Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13299898/docs#safe-disposal-of-3-
cyclohexylmethoxy-azetidine-operational-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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